Cas no 124791-75-9 (Methyl 4-(2,2-diMethoxyethyl)benzoate)

• Product Name: Methyl 4-(2,2-diMethoxyethyl)benzoate
• CAS No: 124791-75-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 829536
• Update Time: 2023-11-19

Methyl 4-(2,2-diMethoxyethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,2-dimethoxyethyl)benzoate
• AMGBATSEPZMCML-UHFFFAOYSA-N
• CID 86720817
• Methyl 4-(2,2-diMethoxyethyl)benzoate

• Inchi： 1S/C12H16O4/c1-14-11(15-2)8-9-4-6-10(7-5-9)12(13)16-3/h4-7,11H,8H2,1-3H3
• InChI Key： AMGBATSEPZMCML-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C(=O)OC)=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8